2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[4-(3-chloro-4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-28-18-8-7-16(13-17(18)22)25-12-11-24-20(21(25)27)29-14-19(26)23-10-9-15-5-3-2-4-6-15/h2-8,11-13H,9-10,14H2,1H3,(H,23,26)
• InChI Key: DKHIZRMAPYOYRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NCCC3=CC=CC=C3)Cl
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S and its molecular weight is 429.92. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research in the field of organic synthesis has explored the synthesis and chemical reactivity of compounds bearing similar structural motifs. For instance, studies have detailed the synthesis processes involving β-lactams, which are core components in various pharmacologically active compounds. The base-catalyzed ring transformation of certain β-lactams into more complex structures illustrates the chemical versatility and reactivity of these systems, providing a foundation for synthesizing compounds with potentially improved biological activities (Sápi et al., 1997).

Antimicrobial and Anticancer Activities

Another significant area of application is in the development of antimicrobial and anticancer agents. Compounds derived from similar structural frameworks have been evaluated for their biological activities. For example, certain N-phenethylacetamide derivatives have shown promising anti-inflammatory and anticancer activities. The synthesis of these derivatives involves reacting specific substituents with various N-phenethylacetamide analogs, leading to compounds that were assayed for their biological activities, with some showing significant anti-inflammatory activity (Sunder et al., 2013).

Pharmaceutical Chemistry

In pharmaceutical chemistry, the design and synthesis of novel compounds with potential therapeutic applications are of paramount importance. Research has been conducted on the design, synthesis, and pharmacological evaluation of new series of derivatives based on pyrazoline and thiazolidin-4-one frameworks. These studies aim to explore the compounds' properties concerning cancer and HIV, highlighting the significance of structural modification in discovering new therapeutics (Patel et al., 2013).

Environmental Science

Research has also extended to the environmental science domain, where the impact of chloroacetamide herbicides on soil and water ecosystems has been studied. Investigations into the adsorption, mobility, and efficacy of these compounds in relation to soil properties provide insights into their environmental fate and behavior, which is crucial for assessing their ecological risks (Peter & Weber, 1985).